Cas no 946312-38-5 (8-(4-fluorophenyl)-4-oxo-N-(pyridin-4-yl)methyl-4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3-carboxamide)

• Product Name: 8-(4-fluorophenyl)-4-oxo-N-(pyridin-4-yl)methyl-4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3-carboxamide
• CAS No: 946312-38-5
• MF: C₁₈H₁₅FN₆O₂
• MW: 366.34910607338
• CID: 5884667
• PubChem ID: 42477426
• Update Time: 2025-05-30

8-(4-fluorophenyl)-4-oxo-N-(pyridin-4-yl)methyl-4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• F2482-0322
• 8-(4-fluorophenyl)-4-oxo-N-(pyridin-4-ylmethyl)-4,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide
• 8-(4-fluorophenyl)-4-oxo-N-[(pyridin-4-yl)methyl]-4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3-carboxamide
• AKOS024651214
• 946312-38-5
• 8-(4-fluorophenyl)-4-oxo-N-(pyridin-4-ylmethyl)-6,7-dihydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide
• 8-(4-fluorophenyl)-4-oxo-N-(pyridin-4-yl)methyl-4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3-carboxamide

• Inchi： 1S/C18H15FN6O2/c19-13-1-3-14(4-2-13)24-9-10-25-17(27)15(22-23-18(24)25)16(26)21-11-12-5-7-20-8-6-12/h1-8H,9-11H2,(H,21,26)
• InChI Key： QUEWKGGYPYHSBC-UHFFFAOYSA-N
• SMILES： N1=C(C(NCC2C=CN=CC=2)=O)C(=O)N2CCN(C3=CC=C(F)C=C3)C2=N1

Computed Properties

• Exact Mass: 366.12405190g/mol
• Monoisotopic Mass: 366.12405190g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 652
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 90.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 8-(4-fluorophenyl)-4-oxo-N-(pyridin-4-yl)methyl-4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3-carboxamide

8-(4-Fluorophenyl)-4-Oxo-N-(Pyridin-4-Yl)Methyl-4H,6H,7H,8H-Imidazo[2,1-c][1,2,4]Triazine-3-Carboxamide: A Comprehensive Overview

The compound with CAS No. 946312-38-5, known as 8-(4-fluorophenyl)-4-oxo-N-(pyridin-4-yl)methyl-4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3-carboxamide, is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and material science.

Chemical Structure and Properties

The molecular structure of this compound is characterized by a complex arrangement of functional groups. The imidazo[2,1-c][1,2,4]triazine core serves as the central framework, which is further substituted with a 4-fluorophenyl group at the 8-position and a pyridin-4-ylmethyl group at the N-position. This combination of heterocyclic rings and substituents endows the compound with unique electronic properties and reactivity. The presence of the fluoro group introduces electron-withdrawing effects, while the pyridine moiety contributes to aromatic stability and potential for hydrogen bonding interactions.

Synthesis and Characterization

The synthesis of 8-(4-fluorophenyl)-4-oxo-N-(pyridin-4-yl)methyl-4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3-carboxamide involves a multi-step process that typically includes nucleophilic substitution and condensation reactions. Recent advancements in synthetic methodologies have enabled higher yields and improved purity levels. The compound has been characterized using various spectroscopic techniques such as NMR (Nuclear Magnetic Resonance), IR (Infrared Spectroscopy), and MS (Mass Spectrometry), which confirm its molecular structure and functional groups.

Applications in Drug Discovery

This compound has shown promise in the field of medicinal chemistry due to its ability to modulate key biological targets. Recent studies have highlighted its potential as a kinase inhibitor and its role in anti-inflammatory pathways. The imidazo[2,1-c][1,2,4]triazine moiety is particularly significant as it has been associated with antitumor activity in preclinical models. Additionally, the presence of the pyridine ring enhances its bioavailability and pharmacokinetic profile.

Recent Research Findings

In a groundbreaking study published in *Journal of Medicinal Chemistry*, researchers demonstrated that 8-(4-fluorophenyl)-4-oxo-N-(pyridin-4-yl)methyl-imidazo[2,1-c][1,2,4]triazine-carboxamide exhibits potent inhibitory effects on protein kinase activity. This finding underscores its potential as a lead compound for developing novel anticancer agents. Furthermore, computational studies have revealed that the compound's structure allows for favorable interactions with key residues in target enzymes.

Environmental Impact and Safety Considerations

As with any chemical compound intended for therapeutic use or industrial applications,956312-CAS No.-956312 safety profile must be thoroughly evaluated. Recent toxicity studies indicate that this compound demonstrates low acute toxicity in animal models when administered at therapeutic doses. However,further long-term studies are required to assess its chronic toxicity profile.

Future Directions

The future of 8-(fluorophenyl)-imidazo-triazine-carboxamide derivatives lies in exploring their potential for drug delivery systems and advanced materials science applications.The integration of this compound into nanotechnology-based platforms could enhance drug targeting efficiency while minimizing off-target effects.